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Compound of Interest

Compound Name:
(4-Phenyltetrahydro-2H-pyran-4-

yl)methanamine

Cat. No.: B081930 Get Quote

Technical Guide: (4-Phenyltetrahydro-2H-pyran-
4-yl)methanamine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on (4-
Phenyltetrahydro-2H-pyran-4-yl)methanamine. Extensive searches for detailed experimental

protocols, in-depth biological activity, and specific signaling pathways have yielded limited

results, indicating that this compound may be a novel research chemical or a synthetic

intermediate with sparse characterization in the public domain.

Core Chemical Properties
(4-Phenyltetrahydro-2H-pyran-4-yl)methanamine is a heterocyclic compound featuring a

tetrahydropyran ring substituted with both a phenyl group and an aminomethyl group at the 4-

position. This structure suggests potential applications as a scaffold in medicinal chemistry.

Table 1: Chemical Identifiers and Basic Properties
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Property Value Source

IUPAC Name
(4-Phenyltetrahydro-2H-pyran-

4-yl)methanamine
N/A

CAS Number 116834-97-0, 14006-32-7 [1][2]

Molecular Formula C12H17NO [1]

Molecular Weight 191.27 g/mol [1]

Canonical SMILES
C1COCCC1(CN)C2=CC=CC=

C2
[1]

Table 2: Predicted Physicochemical Properties

The following data are calculated estimates and have not been experimentally verified in

publicly available literature.

Property Predicted Value Source

Density 1.0±0.1 g/cm³ [1]

Boiling Point 306.2±17.0 °C at 760 mmHg [1]

Flash Point 139.0±14.2 °C [1]

Refractive Index 1.532 [1]

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for (4-Phenyltetrahydro-2H-pyran-4-
yl)methanamine are not readily available in the scientific literature. However, general synthetic

strategies for related 4-substituted tetrahydropyrans can provide a logical framework for its

potential preparation.

A plausible synthetic approach could involve the construction of the key 4-phenyl-4-

cyanotetrahydropyran intermediate followed by reduction of the nitrile group to the primary

amine.
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Logical Workflow for Potential Synthesis:

Starting Materials:
- Tetrahydro-4H-pyran-4-one

- Phenyl Grignard or Phenyl Lithium

Nucleophilic Addition

4-Phenyltetrahydro-2H-pyran-4-ol

Cyanation
(e.g., with TMSCN, Lewis Acid)

4-Phenyltetrahydro-2H-pyran-4-carbonitrile

Nitrile Reduction
(e.g., LiAlH4 or Catalytic Hydrogenation)

(4-Phenyltetrahydro-2H-pyran-4-yl)methanamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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